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Compound of Interest

Compound Name: Methyl 3,5-dimethoxybenzoate

Cat. No.: B1584991

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, procedural
guidance for the safe use and disposal of Methyl 3,5-dimethoxybenzoate, fostering a secure
and productive research environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Methyl 3,5-dimethoxybenzoate is
provided below.

Property Value

CAS Number 2150-37-0[1]
Molecular Formula C10H1204[1]
Molecular Weight 196.20 g/mol [1]
Appearance White solid
Melting Point 42-43 °C

Boiling Point 298 °C

Solubility Insoluble in water.

Personal Protective Equipment (PPE)
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The following personal protective equipment is essential to prevent exposure when handling
Methyl 3,5-dimethoxybenzoate.

PPE Type Specification Rationale

) Protects against splashes and
] Chemical safety goggles or a ] ,
Eye Protection ) airborne particles that can
face shield.[2] ) o
cause serious eye Irritation.

o Provides a barrier against skin
) Nitrile gloves are )
Hand Protection ) contact, which can cause
recommended for handling.[2] S
irritation.

To be used when handling the

) ) A NIOSH-approved N95 powder outside of a certified
Respiratory Protection ) ) )
respirator or higher. chemical fume hood to prevent
inhalation.

. Protects against incidental skin
Body Protection A standard laboratory coat. ‘act
contact.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for the safe handling of Methyl 3,5-
dimethoxybenzoate.

Pre-Operational Checks

» Engineering Controls Verification: Ensure a certified chemical fume hood is operational.

e PPE Inspection: Inspect all personal protective equipment for integrity. Ensure safety glasses
are clean and unscratched, and gloves are free of tears or punctures.

o Emergency Equipment: Confirm the location and functionality of the nearest eyewash station
and safety shower.

o Spill Kit: Ensure a chemical spill kit is readily accessible.
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Handling the Chemical

o Work Area Preparation: Conduct all handling of Methyl 3,5-dimethoxybenzoate within a
certified chemical fume hood to minimize inhalation exposure.[3]

o Personal Protection: Don all required PPE before handling the chemical.
e Weighing and Transfer:
o When weighing the solid, use a disposable weigh boat.
o Handle the container and transfer the chemical with care to avoid generating dust.
o If dissolving in a solvent, add the solvent to the solid slowly to prevent splashing.
» Reaction Setup:
o Ensure all glassware is free of cracks or defects.

o If heating is required, use a controlled heating source such as a heating mantle or water
bath. Avoid open flames.

o Keep the reaction vessel closed to prevent the release of vapors.

Post-Handling Procedures

o Decontamination:

o Wipe down the work surface within the fume hood with an appropriate solvent (e.g., 70%
ethanol) and then with water.

o Thoroughly wash any reusable glassware that came into contact with the chemical.
e PPE Removal:
o Remove gloves first, turning them inside out as you do.

o Remove your lab coat.
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o Remove eye protection last.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[4]

Disposal Plan

Proper disposal of Methyl 3,5-dimethoxybenzoate and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste:

o Collect any unused Methyl 3,5-dimethoxybenzoate in a clearly labeled, sealed waste
container.

o Contaminated disposable items such as weigh boats, gloves, and paper towels should be
placed in a designated solid chemical waste container.

e Liquid Waste:

o If Methyl 3,5-dimethoxybenzoate is in a solvent, it should be disposed of in a properly
labeled liquid hazardous waste container.

o Do not pour any solutions containing this chemical down the drain.[5]
o Waste Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Methyl 3,5-dimethoxybenzoate".

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

» Final Disposal:

o All chemical waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company.[5][6]
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Workflow for Safe Handling of Methyl 3,5-
dimethoxybenzoate

Caption: Workflow for the safe handling of Methyl 3,5-dimethoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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